4-({[4-(4-Chlorophenyl)-3-cyanopyridin-2-yl]sulfanyl}methyl)benzoic acid
Catalog No.
S14049699
CAS No.
M.F
C20H13ClN2O2S
M. Wt
380.8 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
4-({[4-(4-Chlorophenyl)-3-cyanopyridin-2-yl]sulfanyl}methyl)benzoic acid
IUPAC Name
4-[[4-(4-chlorophenyl)-3-cyanopyridin-2-yl]sulfanylmethyl]benzoic acid
Molecular Formula
C20H13ClN2O2S
Molecular Weight
380.8 g/mol
InChI
InChI=1S/C20H13ClN2O2S/c21-16-7-5-14(6-8-16)17-9-10-23-19(18(17)11-22)26-12-13-1-3-15(4-2-13)20(24)25/h1-10H,12H2,(H,24,25)
InChI Key
SBGSRCAQLKGQSE-UHFFFAOYSA-N
Canonical SMILES
C1=CC(=CC=C1CSC2=NC=CC(=C2C#N)C3=CC=C(C=C3)Cl)C(=O)O
XLogP3
4.7
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
380.0386265 g/mol
Monoisotopic Mass
380.0386265 g/mol
Heavy Atom Count
26
Dates
Last modified: 08-10-2024
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